Cas no 26386-88-9 (Diphenylphosphoryl azide)

• Product Name: Diphenylphosphoryl azide
• CAS No: 26386-88-9
• MF: C₁₂H₁₀N₃O₃P
• MW: 275.199862957001
• MDL: MFCD00001987
• CID: 52921
• PubChem ID: 24850766
• Update Time: 2026-03-31

Diphenylphosphoryl azide Chemical and Physical Properties

Names and Identifiers

• diphenyl azidophosphate
• Diphenylphosphoryl azide
• diphenyl phosphorazidate
• DIPHENYLPHOSPHORYL AZIDE, POLYMER-BOUND
• DIPHENYLPHOSPHORIC AZIDE
• DIPHENYLPHOSPHONIC AZIDE
• DPPA POLYMER-BOUND
• DPPA
• Diphenyl phosphoryl azide (DPPA)
• {[Azido(phenoxy)phosphoryl]oxy}benzene
• diphenyl phosphoroazidate
• Diphenyl phosphoryl
• diphenylphophoryl azide
• Diphenylphoshoryl azide
• diphenylphosphoric acid amide
• diphenylphosphoric acid azide
• Diphenyphosphoryl azide
• phosphorazidic acid diphenyl ester
• Phosphoric acid diphenyl ester azide
• PS-DPPA
• Diphenylphosphonoazide
• DIPHENYLPHOSPHORYL AZIDE [MI]
• EN300-55951
• MFCD00001987
• (azido(phenoxy)phosphoryl)oxybenzene
• BCP04388
• D1672
• AKOS009159231
• (PhO)2P(O)N3
• diphenoxyphosphoryl azide
• NS00051263
• SCHEMBL80417
• AS-15330
• DTXSID10949274
• Diphenylphosphorazidate
• AM86815
• DPPA; Diphenylphosphoryl azide
• J-670021
• DIPHENYL PHOSPHORAZIDE
• D89907
• Diphenyl phosphonyl azide
• (PhO)2PON3
• Q-201011
• AZIDODIPHENOXYOXOPHOSPHORANE
• diphenoxyphosphinylazide
• Diphenyl azidophosphonate
• 26386-88-9
• (PhO)2 PON3
• AZIDOPHOSPHORIC ACID DIPHENYL ESTER
• F0001-0870
• Phosphorazidic acid, diphenyl ester
• UNII-GXM91165AV
• GXM91165AV
• EINECS 247-644-0
• [azido(phenoxy)phosphoryl]oxybenzene
• FT-0601125
• o,o-diphenylphosphoryl azide
• diphenylphosphoroazidate
• Diphenylphosphonic azide,98%
• {azido(phenoxy)phosphoryloxy}benzene
• Diphenylazidophosphate
• DB-007439

• MDL： MFCD00001987
• Inchi： 1S/C12H10N3O3P/c13-14-15-19(16,17-11-7-3-1-4-8-11)18-12-9-5-2-6-10-12/h1-10H
• InChI Key： SORGEQQSQGNZFI-UHFFFAOYSA-N
• SMILES： P(N=[N+]=[N-])(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1
• BRN： 2058967

Computed Properties

• Exact Mass: 275.04600
• Monoisotopic Mass: 275.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.277 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 157 °C/0.17 mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.551(lit.)
• Solubility: Immiscible with water.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents.
• PSA: 95.09000
• LogP: 4.01556
• Vapor Pressure: No data available
• Solubility: Not determined
• Sensitiveness: Sensitive to light

Diphenylphosphoryl azide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 3278 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds
• Other Chemical additives Process Aids
• Solvents and Organic Chemicals Organic Compounds

Additional information on Diphenylphosphoryl azide

Diphenylphosphoryl azide: A Comprehensive Overview in Modern Chemical Biology

Diphenylphosphoryl azide, with the chemical identifier CAS no. 26386-88-9, represents a fascinating compound in the realm of chemical biology. This organophosphorus azide derivative has garnered significant attention due to its unique structural and functional properties, making it a valuable tool in various synthetic and pharmaceutical applications. The compound's molecular structure, featuring a phosphoryl group linked to an azide moiety, endows it with distinctive reactivity that is exploited in multiple research domains.

The< strong>Diphenylphosphoryl azide molecule is characterized by a phenyl ring attached to the phosphorus atom, which contributes to its stability and reactivity. The presence of the azide group (-N₃) introduces a high degree of reactivity, particularly in nucleophilic substitution reactions. This feature has been leveraged in the development of novel synthetic methodologies and in the synthesis of complex biomolecules. The compound's ability to undergo displacement reactions with nucleophiles has made it indispensable in the construction of phosphonate-based compounds, which are prevalent in medicinal chemistry.

In recent years, the applications of Diphenylphosphoryl azide have expanded into the field of drug discovery and development. Its role as an intermediate in the synthesis of bioactive molecules has been highlighted in several cutting-edge studies. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in critical biological pathways. These inhibitors have shown promise in preclinical studies, demonstrating potential therapeutic applications in various diseases.

The< strong>CAS no. 26386-88-9 associated with Diphenylphosphoryl azide underscores its significance as a well-documented chemical entity. This identifier ensures that researchers can reliably source and utilize the compound for their experiments without ambiguity. The compound's stability under standard conditions makes it suitable for long-term storage and repeated use in laboratory settings, enhancing its utility in both academic and industrial research.

One of the most intriguing aspects of Diphenylphosphoryl azide is its participation in transition-metal-catalyzed reactions. These reactions have opened new avenues for organic synthesis, allowing for the efficient construction of complex molecular architectures. Transition-metal complexes derived from this compound have been employed in cross-coupling reactions, which are pivotal in the synthesis of pharmaceuticals and agrochemicals. The ability to tailor these reactions through careful selection of catalysts has led to significant advancements in synthetic methodology.

The pharmaceutical industry has been particularly interested in exploring the potential of Diphenylphosphoryl azide as a building block for drug candidates. Its incorporation into pharmacophores has resulted in molecules with enhanced binding affinity and selectivity towards target proteins. This has been exemplified by studies where this compound has been used to develop kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural diversity achievable through modifications of Diphenylphosphoryl azide derivatives continues to drive innovation in medicinal chemistry.

Furthermore, the< strong>Diphenylphosphoryl azide has found utility beyond traditional synthetic applications. Its unique reactivity has been harnessed in the development of click chemistry methodologies, where it serves as a precursor for generating stable biaryl linkages. These linkages are highly valuable in constructing complex polymers and materials with tailored properties. The versatility of this compound underscores its importance as a multifunctional reagent in modern chemical biology.

The synthesis of Diphenylphosphoryl azide itself is an area of active research, with recent studies focusing on optimizing its production through greener methodologies. Efforts have been directed towards reducing waste and improving yields through catalytic processes that minimize hazardous byproducts. Such advancements align with global trends towards sustainable chemistry, ensuring that this valuable compound can be produced responsibly.

In conclusion, Diphenylphosphoryl azide (CAS no. 26386-88-9) stands as a cornerstone molecule in chemical biology, with far-reaching implications for synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to innovate at the intersection of chemistry and biology. As our understanding of its properties continues to evolve, so too will its applications, driving forward progress across multiple scientific disciplines.